Cas no 114820-26-7 (Cholesta-1,4-dien-26-oicacid, 22-hydroxy-3-oxo-, d-lactone, (22R,25S)- (9CI))

Cholesta-1,4-dien-26-oicacid, 22-hydroxy-3-oxo-, d-lactone, (22R,25S)- (9CI) structure
114820-26-7 structure
Product Name:Cholesta-1,4-dien-26-oicacid, 22-hydroxy-3-oxo-, d-lactone, (22R,25S)- (9CI)
CAS No:114820-26-7
MF:C27H38O3
MW:410.58882856369
CID:213607
Update Time:2024-03-01

Cholesta-1,4-dien-26-oicacid, 22-hydroxy-3-oxo-, d-lactone, (22R,25S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Cholesta-1,4-dien-26-oicacid, 22-hydroxy-3-oxo-, d-lactone, (22R,25S)- (9CI)
    • Minabeolide4
    • Cholesta-1,4-dien-26-oic acid, 22-hydroxy-3-oxo-, δ-lactone, (22R,25S)-
    • Inchi: 1S/C27H38O3/c1-16-5-10-24(30-25(16)29)17(2)21-8-9-22-20-7-6-18-15-19(28)11-13-26(18,3)23(20)12-14-27(21,22)4/h11,13,15-17,20-24H,5-10,12,14H2,1-4H3/t16-,17-,20-,21+,22-,23-,24+,26-,27+/m0/s1
    • InChI Key: OIROZVSBVQAEPT-HDSKOFFVSA-N
    • SMILES: C[C@]12CC[C@]3([H])[C@]4(C=CC(C=C4CC[C@@]3([H])[C@]1([H])CC[C@]2([H])[C@@H]([C@@]1([H])CC[C@@H](C(O1)=O)C)C)=O)C

Computed Properties

  • Exact Mass: 272.08309

Experimental Properties

  • Density: 1.11±0.1 g/cm3(Predicted)
  • Boiling Point: 561.0±19.0 °C(Predicted)
  • PSA: 52.54
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